Cas no 143873-69-2 (3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one)

3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one structure
143873-69-2 structure
Product Name:3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one
CAS No:143873-69-2
MF:C9H6O3
MW:162.142142772675
MDL:MFCD31726037
CID:185862
PubChem ID:126771
Update Time:2025-04-19

3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one Chemical and Physical Properties

Names and Identifiers

    • 7H-Oxireno[c][1]benzopyran-7-one,1a,7a-dihydro-
    • 1a,7b-dihydrooxireno[2,3-c]chromen-2-one
    • 1a,7b-dihydro-2H-oxireno[c]chromen-2-one
    • 2H-Oxireno(C)(1)benzopyran-2-one, 1a,7b-dihydro-
    • Coumarin 3,4-epoxide
    • 3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one
    • UNII-MKJ2DB9DRS
    • MKJ2DB9DRS
    • Z3847441191
    • NS00116034
    • SCHEMBL3366275
    • EN300-22980934
    • 3,6-dioxatricyclo[5.4.0.0,2,4]undeca-1(11),7,9-trien-5-one
    • DTXSID20932132
    • 143873-69-2
    • 1a,7b-Dihydro-2H-oxireno[c][1]benzopyran-2-one
    • MDL: MFCD31726037
    • Inchi: 1S/C9H6O3/c10-9-8-7(12-8)5-3-1-2-4-6(5)11-9/h1-4,7-8H
    • InChI Key: YGDJSRSAEUNWRE-UHFFFAOYSA-N
    • SMILES: O1C2C(=O)OC3C=CC=CC=3C12

Computed Properties

  • Exact Mass: 162.03168
  • Monoisotopic Mass: 162.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1

Experimental Properties

  • Density: 1.427
  • Boiling Point: 269.9°Cat760mmHg
  • Flash Point: 107.7°C
  • Refractive Index: 1.618
  • PSA: 38.83

3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one Pricemore >>

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